![molecular formula C20H25N3O4 B5429639 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide](/img/structure/B5429639.png)
2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide
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Overview
Description
2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide, also known as E-64c, is a potent cysteine protease inhibitor that has been widely used in scientific research. It was first synthesized in 1982 by researchers at the University of Tokyo and has since been used in numerous studies to investigate the biochemical and physiological effects of cysteine proteases.
Mechanism of Action
2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide acts as a covalent inhibitor of cysteine proteases by forming a thiohemiacetal intermediate with the active site cysteine residue. This prevents the protease from carrying out its normal catalytic function, thereby inhibiting its activity.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of antigen processing, the induction of apoptosis, and the inhibition of extracellular matrix degradation. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide is its high potency and specificity for cysteine proteases. This makes it a valuable tool for studying the role of these enzymes in various biological processes. However, one limitation of this compound is that it can also inhibit other enzymes that contain cysteine residues, which can complicate the interpretation of experimental results.
Future Directions
There are several potential future directions for research involving 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide. One area of interest is the development of more selective cysteine protease inhibitors that can target specific enzymes without inhibiting others. Another area of interest is the investigation of the role of cysteine proteases in various disease states, including cancer, inflammation, and neurodegenerative disorders. Finally, there is also potential for the development of this compound-based therapeutics for the treatment of these diseases.
Synthesis Methods
The synthesis of 2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide involves several steps, starting with the reaction of 4-ethoxybenzylamine with 2-furylacetic acid to form the corresponding amide. This intermediate is then reacted with N-(tert-butoxycarbonyl)-L-phenylalanine methyl ester to form the protected dipeptide. The final step involves deprotection of the dipeptide to yield this compound.
Scientific Research Applications
2-[1-(4-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-(2-furylmethyl)acetamide has been used extensively in scientific research to investigate the role of cysteine proteases in various biological processes. It has been shown to inhibit the activity of cathepsins, a family of cysteine proteases that are involved in a range of physiological processes, including antigen processing, apoptosis, and extracellular matrix degradation.
properties
IUPAC Name |
2-[1-[(4-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(furan-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4/c1-2-26-16-7-5-15(6-8-16)14-23-10-9-21-20(25)18(23)12-19(24)22-13-17-4-3-11-27-17/h3-8,11,18H,2,9-10,12-14H2,1H3,(H,21,25)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PATWRQHLJVHBTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2CCNC(=O)C2CC(=O)NCC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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